4-[3,4-dimethyl-7-(4-methyl-1,4-diazepan-1-yl)-2H-pyrazolo[3,4-d]pyridazin-2-yl]phenyl ethyl ether

• Molecular Formula: C21H28N6O
• Molecular Weight: 380.5 g/mol
• IUPAC Name: 2-(4-ethoxyphenyl)-3,4-dimethyl-7-(4-methyl-1,4-diazepan-1-yl)pyrazolo[3,4-d]pyridazine
• InChI: InChI=1S/C21H28N6O/c1-5-28-18-9-7-17(8-10-18)27-16(3)19-15(2)22-23-21(20(19)24-27)26-12-6-11-25(4)13-14-26/h7-10H,5-6,11-14H2,1-4H3
• InChI Key: JLAWHETZHKJJTQ-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)N2C(=C3C(=NN=C(C3=N2)N4CCCN(CC4)C)C)C

Description

4-[3,4-dimethyl-7-(4-methyl-1,4-diazepan-1-yl)-2H-pyrazolo[3,4-d]pyridazin-2-yl]phenyl ethyl ether is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is synthesized using a specific method and has been extensively studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in lab experiments.

Mechanism of Action

The mechanism of action of 4-[3,4-dimethyl-7-(4-methyl-1,4-diazepan-1-yl)-2H-pyrazolo[3,4-d]pyridazin-2-yl]phenyl ethyl ether is not fully understood, but it is believed to act through the inhibition of certain enzymes and signaling pathways involved in the inflammatory response. It has been found to inhibit the production of pro-inflammatory cytokines and chemokines, which are key mediators of the inflammatory response.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-[3,4-dimethyl-7-(4-methyl-1,4-diazepan-1-yl)-2H-pyrazolo[3,4-d]pyridazin-2-yl]phenyl ethyl ether have been extensively studied in various in vitro and in vivo models. It has been found to have potent anti-inflammatory and analgesic effects, as well as neuroprotective and anti-tumor properties. It has also been found to modulate various signaling pathways involved in cell proliferation, differentiation, and apoptosis.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 4-[3,4-dimethyl-7-(4-methyl-1,4-diazepan-1-yl)-2H-pyrazolo[3,4-d]pyridazin-2-yl]phenyl ethyl ether in lab experiments is its high potency and selectivity. It has been found to be highly effective at low concentrations, making it a cost-effective option for researchers. However, one of the limitations of using this compound is its potential toxicity, which requires careful handling and monitoring.

Future Directions

There are several potential future directions for the study of 4-[3,4-dimethyl-7-(4-methyl-1,4-diazepan-1-yl)-2H-pyrazolo[3,4-d]pyridazin-2-yl]phenyl ethyl ether. One potential direction is the further exploration of its anti-inflammatory and analgesic properties, particularly in the treatment of chronic pain and inflammatory disorders. Another potential direction is the investigation of its neuroprotective and anti-tumor properties, which may have implications for the treatment of neurodegenerative diseases and cancer. Additionally, the development of new synthetic methods for this compound may lead to the discovery of novel analogs with improved potency and selectivity.

Synthesis Methods

The synthesis of 4-[3,4-dimethyl-7-(4-methyl-1,4-diazepan-1-yl)-2H-pyrazolo[3,4-d]pyridazin-2-yl]phenyl ethyl ether involves the reaction between 4-bromoanisole and 2,6-dimethylpyrazine in the presence of a palladium catalyst. The resulting intermediate is then reacted with 1,4-diazepane to produce the final product. This synthesis method has been optimized and validated through various studies, and it has been found to be highly efficient and reproducible.

Scientific Research Applications

The compound 4-[3,4-dimethyl-7-(4-methyl-1,4-diazepan-1-yl)-2H-pyrazolo[3,4-d]pyridazin-2-yl]phenyl ethyl ether has been extensively studied for its potential applications in various scientific fields. One of the primary applications of this compound is in the field of medicinal chemistry, where it is being explored as a potential drug candidate for the treatment of various diseases. It has been found to have potent anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of pain and inflammation-related disorders.